3-(Pentafluoroethylthio)propyl bromide, 97%

• IUPAC Name: 1-bromo-3-(1,1,2,2,2-pentafluoroethylsulfanyl)propane
• InChI: InChI=1S/C5H6BrF5S/c6-2-1-3-12-5(10,11)4(7,8)9/h1-3H2
• InChI Key: JGFYYNBKLHJVNF-UHFFFAOYSA-N
• Canonical SMILES: C(CSC(C(F)(F)F)(F)F)CBr
• Molecular Formula: C5H6BrF5S
• Molecular Weight: 273.06 g/mol

Description

“3-(Pentafluoroethylthio)propyl bromide” is an alkyl halide. Alkyl halides are compounds in which one or more hydrogen atoms in an alkane have been replaced by halogen atoms (fluorine, chlorine, bromine or iodine). In this case, the alkyl group is a propyl group, and the halogen is bromine.

Synthesis Analysis

The synthesis of alkyl halides like “3-(Pentafluoroethylthio)propyl bromide” can be achieved through various methods. One common method is the Williamson Ether Synthesis, where an alkyl halide is treated with a Lewis acid to result in a carbocation electrophile that is then attacked by the aromatic ring. Retrosynthetic analysis is another technique used in the planning of organic syntheses by transforming a target molecule into simpler precursor structures.

Molecular Structure Analysis

The molecular structure of “3-(Pentafluoroethylthio)propyl bromide” can be deduced from its name. The “propyl” indicates a three-carbon chain. The bromide indicates the presence of a bromine atom. The “3-(Pentafluoroethylthio)” indicates a pentafluoroethylthio group attached to the third carbon of the propyl chain.

Chemical Reactions Analysis

Alkyl halides like “3-(Pentafluoroethylthio)propyl bromide” undergo both substitution and elimination reactions. In Friedel-Crafts alkylation, an alkyl halide treated with a Lewis acid results in a carbocation electrophile that is then attacked by the aromatic ring.

Physical And Chemical Properties Analysis

Physical properties of alkyl halides like “3-(Pentafluoroethylthio)propyl bromide” include density, color, hardness, melting and boiling points, and electrical conductivity. Chemical properties describe the characteristic ability of a substance to react to form new substances; they include its flammability and susceptibility to corrosion.

Mechanism of Action

The mechanism of action of alkyl halides involves the electrophilic substitution of alkyl groups on aromatic rings when arenes are treated with alkyl halides in the presence of Lewis acids. This is known as an S N 2 mechanism.

Safety and Hazards

The safety data sheet for propyl bromide, a similar compound, indicates that it may cause skin irritation, serious eye irritation, and may be harmful if swallowed. It is always important to handle such chemicals with appropriate safety measures, including wearing protective gloves, eye protection, and face protection.